2-cyano-N-ethyl-N-methylacetamide

• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 2-cyano-N-ethyl-N-methylacetamide
• InChI: InChI=1S/C6H10N2O/c1-3-8(2)6(9)4-5-7/h3-4H2,1-2H3
• InChI Key: OOKDKRGEASFNIU-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)CC#N

Description

2-Cyano-N-ethyl-N-methylacetamide is a substituted acetamide derivative featuring a nitrile (cyano) group at the 2-position and ethyl and methyl substituents on the amide nitrogen. The general structure of cyanoacetamides consists of an acetamide backbone (CH3CONH2) modified with a cyano group (-CN) and alkyl or aryl substituents on the nitrogen atom. These modifications influence polarity, solubility, and reactivity, making such compounds valuable in pharmaceuticals, agrochemicals, and materials science .

Comparison with Similar Compounds

N,N-Dimethyl-2-cyanoacetamide (CAS: Not explicitly listed; synonyms in )

• Formula : C5H8N2O
• Substituents : Two methyl groups on the amide nitrogen.
• TCI America™ lists it as a reagent for organic transformations .
• Applications : Used in materials science for polarity studies and as a precursor for functionalized polymers.

N,N-Diethyl-2-cyanoacetamide (CAS: 26391-06-0)

• Formula : C7H12N2O
• Substituents : Two ethyl groups on the amide nitrogen.
• Properties : Higher molecular weight and lipophilicity than dimethyl or ethyl-methyl analogs.
• Applications : Pharmaceutical intermediate; listed in PharmaCompass as a key building block for drug candidates .

N-(2-Cyanoethyl)-N-methylacetamide ()

• Formula : C6H9N2O
• Substituents: Methyl and cyanoethyl (-CH2CN) groups on the nitrogen.
• Properties: Unique reactivity due to the cyanoethyl group, enabling participation in click chemistry or crosslinking reactions.
• Applications : Explored in organic synthesis and materials science for designing responsive polymers .

Aryl-Substituted Cyanoacetamides

2-Cyano-N-(2-methyl-5-nitrophenyl)acetamide (CAS: 219618-09-4)

• Formula : C10H9N3O3
• Substituents : 2-methyl-5-nitrophenyl group.
• Properties : Enhanced electron-withdrawing effects from the nitro group, increasing electrophilicity.
• Applications : Pharmaceutical intermediate; used in medicinal chemistry for antimalarial or anticancer drug synthesis .

2-Cyano-N-(2-methoxyphenyl)acetamide

• Formula : C10H10N2O2
• Substituents : 2-methoxyphenyl group.
• Properties : Methoxy group improves solubility in polar solvents and stabilizes aromatic interactions.
• Applications : Intermediate in agrochemicals (e.g., herbicide precursors) and dyes .

Functional Group Variations

2-Cyanoacetamide (CAS: 107-91-5)

• Formula : C3H4N2O
• Substituents: No alkyl/aryl groups on the nitrogen.
• Properties : High water solubility (white crystalline powder), making it ideal for aqueous-phase reactions.
• Applications : Versatile precursor in heterocyclic synthesis (e.g., pyrimidines, thiazoles) and analytical chemistry .

2-Amino-2-cyano-N-methylacetamide (CAS: 50531-01-6)

• Formula : C4H7N3O
• Substituents: Amino (-NH2) and methyl groups.
• Properties: Dual functional groups (amino and cyano) enable diverse reactivity, such as cyclization or condensation reactions.
• Toxicity: Limited toxicological data; safety protocols recommend immediate medical attention upon inhalation or ingestion .

Comparative Analysis Table

Compound Name	Formula	Substituents	Key Properties	Applications	Toxicity Notes
2-Cyano-N-ethyl-N-methylacetamide	C6H10N2O*	N-ethyl, N-methyl	Moderate lipophilicity	Pharma intermediates, agrochemicals	Not thoroughly studied
N,N-Dimethyl-2-cyanoacetamide	C5H8N2O	N,N-dimethyl	Hydrophobic, stable	Polymer chemistry, drug synthesis	Limited data
N,N-Diethyl-2-cyanoacetamide	C7H12N2O	N,N-diethyl	High lipophilicity	Pharmaceutical building blocks	No specific data
2-Cyanoacetamide	C3H4N2O	None	Water-soluble, crystalline	Heterocyclic synthesis, analytics	Low acute toxicity
2-Cyano-N-(2-methoxyphenyl)acetamide	C10H10N2O2	2-methoxyphenyl	Polar, aromatic stabilization	Agrochemical intermediates	No data available

*Inferred formula based on structural analogs.

Research Findings and Trends

• Reactivity : Alkyl substituents (e.g., ethyl, methyl) enhance lipophilicity and alter reaction kinetics in nucleophilic substitutions. Aryl groups introduce steric and electronic effects, influencing regioselectivity in coupling reactions .
• Toxicity: Most cyanoacetamides lack comprehensive toxicological profiles.
• Applications : N-ethyl-N-methyl variants are understudied but hold promise for drug delivery systems due to balanced hydrophobicity and metabolic stability .